Cas no 1227958-32-8 (tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate
• CAS No: 1227958-32-8
• MF: C₁₀H₁₂BrClN₂O₂
• MW: 307.571480751038
• MDL: MFCD20039978
• CID: 1004496
• PubChem ID: 71299174
• Update Time: 2025-05-23

tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-bromo-6-chloropyridin-3-yl)carbamate
• tert-butyl 2-broMo-6-chloropyridin-3-ylcarbaMate
• AK118770
• AM81058
• FT-0686265
• KB-260026
• QC-704
• tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate
• BCP14936
• FCH1623093
• AB0063526
• ST2419883
• AX8244186
• Z4005
• (2-Bromo-6-chloro-pyridin-3-yl)-carbamic acid tert-butyl ester
• Carbamic acid, N-(2-bromo-6-chloro-3-pyr
• MFCD20039978
• 3-(Boc-amino)-2-bromo-6-chloropyridine
• CS-W006785
• 1227958-32-8
• DTXSID90744289
• DB-371828
• tert-Butyl(2-bromo-6-chloropyridin-3-yl)carbamate
• AKOS016000387
• EN300-6197424
• Carbamic acid, N-(2-bromo-6-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester
• A890959
• SCHEMBL16533461
• DS-5398

• MDL： MFCD20039978
• Inchi： 1S/C10H12BrClN2O2/c1-10(2,3)16-9(15)13-6-4-5-7(12)14-8(6)11/h4-5H,1-3H3,(H,13,15)
• InChI Key： ZFFFXKCZHWHRET-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Cl)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.97707g/mol
• Monoisotopic Mass: 305.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 3.4

Experimental Properties

• Density: 1.539±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Additional information on tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate

Professional Introduction to Compound with CAS No 1227958-32-8 and Product Name *tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate*

Compound with the CAS number 1227958-32-8 and the product name tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both bromo and chloro substituents on a pyridine ring, which are strategically positioned to enhance its reactivity and utility in synthetic chemistry.

The synthesis of tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. The presence of the carbamate group at the 3-position of the pyridine ring not only contributes to the compound's overall stability but also provides a versatile handle for further functionalization. This makes it an invaluable intermediate in the construction of more complex molecules, particularly those aimed at modulating biological pathways relevant to human health.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease processes. The pyridine scaffold is a common feature in many bioactive molecules due to its ability to interact favorably with biological targets through hydrogen bonding and hydrophobic interactions. The specific substitution pattern in tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate, particularly the bromo and chloro groups, enhances its potential as a building block for such inhibitors.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that target the underlying mechanisms of these diseases. The structural features of tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate make it an excellent candidate for such applications, offering opportunities to fine-tune interactions with kinase active sites.

The incorporation of both bromo and chloro substituents on the pyridine ring provides additional handles for further chemical manipulation. These groups can be readily transformed into other functional moieties through various synthetic protocols, such as cross-coupling reactions or nucleophilic substitutions. This flexibility is particularly valuable in drug discovery pipelines, where rapid access to diverse chemical libraries is essential for identifying lead compounds.

Recent studies have demonstrated the effectiveness of pyridine-based compounds as scaffolds for developing antiviral agents. The ability of these compounds to disrupt viral replication cycles or inhibit viral entry into host cells makes them attractive candidates for therapeutic intervention. For instance, derivatives of pyridine have been shown to interfere with viral protease activity or inhibit RNA-dependent RNA polymerase enzymes, key components in viral replication machinery.

The tert-butyl carbamate group in tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate also contributes to its stability under various conditions, which is a critical factor in pharmaceutical applications. Stability ensures that the compound remains effective throughout its intended use, whether in clinical settings or during storage and transportation. Furthermore, the tert-butyl group can serve as a protective group during synthetic transformations, allowing for selective deprotection when needed.

In conclusion, compound with CAS number 1227958-32-8 and the product name tert-butyl N-(2-bromo-6-chloropyridin-3-yl)carbamate represents a promising tool in pharmaceutical research and development. Its unique structural features and synthetic versatility make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.